Cas no 885522-42-9 (3-bromo-6-chloro-4-methyl-2H-indazole)
885522-42-9 structure
Product Name:3-bromo-6-chloro-4-methyl-2H-indazole
CAS No:885522-42-9
MF:C8H6BrClN2
MW:245.503639698029
CID:2811387
PubChem ID:24728369
Update Time:2025-04-21
3-bromo-6-chloro-4-methyl-2H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-6-chloro-4-methyl-2H-indazole
- 3-BROMO-6-CHLORO-4-METHYLINDAZOLE
- 885522-42-9
- 3-Bromo-6-chloro-4-methyl-1H-indazole
- DTXSID00646386
-
- Inchi: 1S/C8H6BrClN2/c1-4-2-5(10)3-6-7(4)8(9)12-11-6/h2-3H,1H3,(H,11,12)
- InChI Key: GJFHHIKRDSHLMY-UHFFFAOYSA-N
- SMILES: BrC1=C2C(C=C(C=C2C)Cl)=NN1
Computed Properties
- Exact Mass: 243.94029Da
- Monoisotopic Mass: 243.94029Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.7Ų
3-bromo-6-chloro-4-methyl-2H-indazole Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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